Cas no 2387215-79-2 (3-{(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid)

• Product Name: 3-{(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid
• CAS No: 2387215-79-2
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• CID: 5932014
• PubChem ID: 165893575
• Update Time: 2025-07-21

3-{(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid
• 2387215-79-2
• 3-{[(2-{[(tert-butoxy)carbonyl]amino}ethyl)sulfanyl]methyl}benzoic acid
• EN300-1589372

• Inchi： 1S/C15H21NO4S/c1-15(2,3)20-14(19)16-7-8-21-10-11-5-4-6-12(9-11)13(17)18/h4-6,9H,7-8,10H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： LPUVVDUPSIYLLV-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(=O)O)C=1)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.11912932g/mol
• Monoisotopic Mass: 311.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid

Introduction to 3-{(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid (CAS No. 2387215-79-2)

3-{(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid, identified by the CAS number 2387215-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by its complex sulfanyl and amino functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of the tert-butoxy carbonyl group enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 3-{(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid incorporates a benzoic acid core, which is a well-documented scaffold in medicinal chemistry due to its versatility and biological relevance. The benzoic acid moiety is known for its role in various pharmacological applications, including anti-inflammatory, analgesic, and antimicrobial properties. The introduction of the sulfanyl group at the methyl position of the benzoic acid ring further modulates its interactions with biological targets, potentially enhancing binding affinity and selectivity.

One of the most intriguing aspects of this compound is its potential application in drug development. The (tert-butoxy)carbonylamino group is a protective group commonly used in peptide synthesis, indicating that this compound could serve as a precursor for peptidomimetics or other bioactive molecules. The sulfanyl group also suggests possible interactions with sulfur-containing biomolecules, such as cysteine residues in proteins, which are often critical targets in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies have shown that derivatives of benzoic acid with sulfanyl substituents exhibit promising activity against various enzymes and receptors implicated in metabolic disorders and inflammatory diseases. For instance, computational simulations have indicated that 3-{(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid could interact with enzymes involved in fatty acid metabolism, potentially offering therapeutic benefits in managing metabolic syndromes.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The use of protective groups, such as the tert-butoxy carbonyl, is essential to prevent unwanted side reactions during synthesis. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

In addition to its pharmaceutical potential, 3-{(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid has shown promise in material science applications. The presence of functional groups that can participate in hydrogen bonding and π-stacking interactions makes it a candidate for designing novel materials with specific physicochemical properties. For example, researchers have explored its use in developing liquid crystals and organic semiconductors due to its rigid aromatic core and flexible side chains.

The safety profile of this compound is another critical consideration. While it does not exhibit typical hazards associated with reactive functional groups under standard conditions, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, particularly when exposed to moisture or light. Furthermore, toxicity studies are ongoing to evaluate its potential effects on human health and the environment.

Regulatory considerations also play a significant role in the development and commercialization of compounds like 3-{(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid. Compliance with international standards such as Good Manufacturing Practices (GMP) ensures that the compound meets quality standards for research and industrial applications. Additionally, environmental impact assessments are conducted to minimize ecological risks associated with its production and disposal.

The future prospects for this compound are promising, with ongoing research exploring new synthetic pathways and applications. Collaborative efforts between academia and industry are expected to accelerate the discovery of novel derivatives with enhanced biological activity. Furthermore, advancements in green chemistry principles may lead to more sustainable synthetic methods, reducing environmental impact while maintaining high yields.

In conclusion,3-{(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid (CAS No. 2387215-79-2) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer opportunities for developing new therapeutic agents targeting various diseases. As research continues to uncover its potential applications across multiple disciplines,this compound is poised to make significant contributions to both science and industry.